Cas no 1805023-60-2 (3-Bromo-2,4-dichlorobenzyl alcohol)

• Product Name: 3-Bromo-2,4-dichlorobenzyl alcohol
• CAS No: 1805023-60-2
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• CID: 4706574
• Update Time: 2025-10-28

3-Bromo-2,4-dichlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-dichlorobenzyl alcohol

• Inchi： 1S/C7H5BrCl2O/c8-6-5(9)2-1-4(3-11)7(6)10/h1-2,11H,3H2
• InChI Key： SGDQDEOJUACDIB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CO)=C1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-2,4-dichlorobenzyl alcohol

Recent Advances in the Study of 3-Bromo-2,4-dichlorobenzyl Alcohol and Its Related Compound 1805023-60-2

The chemical compound 3-Bromo-2,4-dichlorobenzyl alcohol (CAS: 1805023-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This compound, characterized by its unique halogenated benzyl alcohol structure, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and mechanism of action. In this research brief, we summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

Recent studies have highlighted the role of 3-Bromo-2,4-dichlorobenzyl alcohol as a versatile intermediate in the synthesis of more complex molecules. Its halogenated structure makes it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of antimicrobial and anticancer agents. Researchers have successfully utilized this compound in the synthesis of derivatives that exhibit promising activity against a range of bacterial and fungal pathogens. The presence of bromine and chlorine atoms in the molecule enhances its reactivity, enabling efficient modifications for targeted drug design.

One of the most notable advancements in this area is the discovery of the compound's potential as a precursor for the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of 3-Bromo-2,4-dichlorobenzyl alcohol can selectively inhibit specific kinase pathways, offering a new avenue for therapeutic intervention. These findings are supported by in vitro and in vivo experiments, which demonstrate the compound's efficacy and low toxicity profile.

In addition to its synthetic applications, 3-Bromo-2,4-dichlorobenzyl alcohol has also been investigated for its direct biological effects. Recent research has shown that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This activity is attributed to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways. While further studies are needed to optimize its potency and selectivity, these results underscore the potential of 3-Bromo-2,4-dichlorobenzyl alcohol as a lead compound for antibiotic development.

The pharmacokinetic properties of 3-Bromo-2,4-dichlorobenzyl alcohol and its derivatives have also been a focus of recent investigations. Studies have revealed that these compounds exhibit favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in improving their bioavailability and reducing potential off-target effects. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the therapeutic potential of these molecules.

In conclusion, the latest research on 3-Bromo-2,4-dichlorobenzyl alcohol (1805023-60-2) highlights its significance as a multifunctional compound in pharmaceutical research. Its utility as a synthetic intermediate, combined with its inherent biological activity, positions it as a promising candidate for further drug development efforts. Future studies should focus on optimizing its structure-activity relationships, exploring additional therapeutic applications, and addressing current limitations in drug delivery. As the field advances, this compound is likely to play an increasingly important role in the discovery of new medicines.